Cas no 1214369-89-7 (4-(3-Chloro-5-(trifluoromethyl)phenyl)pyridine)

• Product Name: 4-(3-Chloro-5-(trifluoromethyl)phenyl)pyridine
• CAS No: 1214369-89-7
• MF: C₁₂H₇ClF₃N
• MW: 257.638892412186
• CID: 4793383
• Update Time: 2025-06-08

4-(3-Chloro-5-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-5-(trifluoromethyl)phenyl)pyridine
• 4-(3-Chloro-5-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H7ClF3N/c13-11-6-9(8-1-3-17-4-2-8)5-10(7-11)12(14,15)16/h1-7H
• InChI Key： HUSHBAUUDFUEME-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(=C1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 4-(3-Chloro-5-(trifluoromethyl)phenyl)pyridine

4-(3-Chloro-5-(trifluoromethyl)phenyl)pyridine (CAS No. 1214369-89-7): A Comprehensive Overview

4-(3-Chloro-5-(trifluoromethyl)phenyl)pyridine (CAS No. 1214369-89-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-(3-Chloro-5-(trifluoromethyl)phenyl)pyridine consists of a pyridine ring substituted with a 3-chloro-5-(trifluoromethyl)phenyl group. The presence of the chloro and trifluoromethyl substituents imparts specific chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological activities of 4-(3-Chloro-5-(trifluoromethyl)phenyl)pyridine. One notable area of research is its potential as an antagonist for specific receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antagonistic activity against the serotonin 5-HT_2C receptor, which is implicated in various neurological disorders such as depression and anxiety. This finding suggests that 4-(3-Chloro-5-(trifluoromethyl)phenyl)pyridine could be a valuable lead compound for the development of new antidepressants and anxiolytics.

In addition to its receptor antagonism, 4-(3-Chloro-5-(trifluoromethyl)phenyl)pyridine has also been investigated for its potential anti-inflammatory properties. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings indicate that 4-(3-Chloro-5-(trifluoromethyl)phenyl)pyridine may have therapeutic applications in inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The synthetic route to 4-(3-Chloro-5-(trifluoromethyl)phenyl)pyridine has been well-documented in the literature. A common approach involves the reaction of 3-chloro-5-trifluoromethylbenzaldehyde with pyridine under appropriate conditions to form the desired product. This synthetic method is robust and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The physicochemical properties of 4-(3-Chloro-5-(trifluoromethyl)phenyl)pyridine are also noteworthy. It is a solid at room temperature with a melting point ranging from 100 to 102°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays and formulations.

In terms of safety and handling, it is important to note that while 4-(3-Chloro-5-(trifluoromethyl)phenyl)pyridine is not classified as a hazardous substance, standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood.

The future prospects for 4-(3-Chloro-5-(trifluoromethyl)phenyl)pyridine are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for clinical applications. Additionally, efforts are being made to develop novel derivatives of this compound with enhanced efficacy and reduced side effects.

In conclusion, 4-(3-Chloro-5-(trifluoromethyl)phenyl)pyridine (CAS No. 1214369-89-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an exciting candidate for the development of new therapeutic agents. As research in this area continues to advance, it is likely that we will see more innovative applications of this compound in the near future.